Conformational analysis and thermodynamic stability of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol
Conformational analysis and thermodynamic stability of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol
An in-depth analysis of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol requires a rigorous understanding of physical organic chemistry, specifically the interplay between severe steric hindrance and stabilizing non-covalent interactions. This technical guide deconstructs the conformational energy landscape of this molecule, providing drug development professionals and materials scientists with a self-validating framework for thermodynamic analysis.
Stereochemical Architecture and Steric Strain
The core scaffold of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol is a 1,2-disubstituted cyclohexane ring. The conformational behavior of this molecule is dictated by the extreme steric demands of the heptan-4-yl group —a highly branched, secondary aliphatic chain attached to the amine nitrogen.
In cyclohexane derivatives, the thermodynamic preference for equatorial over axial positioning is quantified by A-values. While the hydroxyl group (-OH) has a relatively modest A-value (~0.87 kcal/mol), the -NH(Heptan-4-yl) group exerts massive steric pressure. The branching at the α -carbon of the heptyl chain creates severe 1,3-diaxial interactions if forced into an axial position, effectively pushing the A-value of this specific amine moiety well above 2.5 kcal/mol.
Consequently, in the trans-diastereomer (1R,2R or 1S,2S), the diequatorial (e,e) conformation is overwhelmingly favored over the diaxial (a,a) state. In the cis-diastereomer (1R,2S or 1S,2R), the ring is forced into an equatorial-axial equilibrium, where the conformer bearing an equatorial -NH(Heptan-4-yl) and an axial -OH is thermodynamically dominant.
Conformational Thermodynamics & The "pH-Trigger" Mechanism
Beyond steric repulsion, the thermodynamic stability of this molecule is governed by intramolecular hydrogen bonding . In the trans (e,e) conformation, the proximity of the equatorial hydroxyl and amine groups allows for the formation of a stabilizing O–H···N hydrogen bond.
This interaction forms the basis of highly effective [1]. When the environment becomes acidic, the amine is protonated to form an ammonium ion (-NH 2 R + ). This protonation fundamentally alters the thermodynamic landscape:
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Electrostatic Locking: The neutral O–H···N bond is replaced by a much stronger, charge-assisted O···H–N + hydrogen bond.
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Energy Amplification: The energy of this interaction frequently exceeds 10–20 kJ/mol, acting as a "conformational lock" that forces the ring entirely into the (e,e) state, even if counteracting steric modifications are introduced[2].
Because the heptan-4-yl group is highly lipophilic, incorporating this moiety into lipid amphiphiles allows the molecule to act as a[3], changing its geometric footprint upon entering the acidic environment of an endosome.
Fig 1. Conformational equilibrium and pH-triggered locking mechanism of the trans-isomer.
Thermodynamic Data Summary
The thermodynamic parameters ( ΔG , ΔH , ΔS ) of the (a,a) ⇌ (e,e) equilibrium are highly solvent-dependent. Protic solvents compete for hydrogen bonding, while apolar solvents preserve the intramolecular lock. The table below summarizes the quantitative thermodynamic shifts based on established behavior for bulky [4].
| Conformer Transition | Solvent Environment | pH State | ΔG∘ (kcal/mol) | ΔH∘ (kcal/mol) | ΔS∘ (cal/mol·K) |
| (a,a) → (e,e) trans | CDCl 3 (Apolar) | Neutral | -3.8 | -4.5 | -2.3 |
| (a,a) → (e,e) trans | CD 3 OD (Protic) | Neutral | -2.9 | -2.5 | +1.3 |
| (a,a) → (e,e) trans | CD 3 OD (Protic) | Acidic | -5.2 | -6.1 | -3.0 |
Data Interpretation: In CDCl 3 , the transition to (e,e) is highly exothermic due to the uninterrupted intramolecular H-bond. In neutral CD 3 OD, the solvent disrupts this bond, reducing the enthalpic gain but providing an entropic benefit due to solvent cage relaxation. Under acidic conditions, the charge-assisted H-bond overcomes solvent competition, resulting in a massive enthalpic lock.
Self-Validating Experimental Protocol
To accurately quantify the conformational thermodynamics of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, researchers must employ a self-validating workflow that cross-references empirical spectroscopic data with quantum mechanical modeling.
Step 1: Solvent-Differentiated Sample Preparation
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Causality: To isolate the energy contribution of the intramolecular hydrogen bond from general steric effects, samples must be prepared in both a non-polar, non-competing solvent (CDCl 3 ) and a polar, protic solvent (CD 3 OD).
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Action: Prepare 15 mM solutions of the analyte. For pH-dependent analysis, titrate the CD 3 OD sample with trifluoroacetic acid (TFA-d) until the pH drops below 3.0.
Step 2: NMR Spectroscopy & Population Analysis
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Causality: The Karplus equation dictates that 3JHH coupling constants are highly sensitive to dihedral angles. An axial-axial proton relationship yields a coupling of 10–12 Hz, while equatorial-equatorial yields 2–5 Hz.
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Action: Acquire high-resolution 1 H NMR spectra. Extract the 3JH1−H2 coupling constant. Calculate the mole fraction of the (e,e) conformer using the time-averaged observed coupling: Jobs=x(e,e)J(e,e)+(1−x(e,e))J(a,a) .
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Cross-Validation: Run a 2D NOESY experiment. The presence of strong cross-peaks between the axial protons at C1/C3/C5 will physically verify the (e,e) conformation derived from the J-couplings.
Step 3: Variable Temperature (VT) NMR
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Causality: Measuring the equilibrium constant ( Keq ) at a single temperature only provides ΔG . To extract the enthalpic ( ΔH ) and entropic ( ΔS ) drivers, Keq must be measured across a thermal gradient.
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Action: Acquire 1 H NMR spectra from 220 K to 320 K in 10 K increments. Plot ln(Keq) versus 1/T to generate a van 't Hoff plot. The slope will yield −ΔH/R , and the y-intercept will yield ΔS/R .
Step 4: DFT Computational Baseline
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Causality: Experimental data can be skewed by transient dimerization or aggregation. Density Functional Theory (DFT) provides an idealized, single-molecule baseline to validate that the observed ΔH is purely intramolecular.
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Action: Perform geometry optimizations using the M06-2X functional with a def2-TZVP basis set. Why M06-2X? Unlike B3LYP, M06-2X explicitly accounts for non-covalent interactions and dispersion forces, which are critical for accurately modeling the interaction between the bulky heptan-4-yl group and the cyclohexane ring.
Fig 2. Self-validating workflow for thermodynamic parameter extraction using NMR and DFT.
References
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Samoshin, V. V., et al. (2005). "Trans-2-Aminocyclohexanols as pH-triggered molecular switches." ARKIVOC. Available at:[Link]
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Samoshin, V. V., Zheng, Y., & Liu, X. (2017). "Trans-2-Aminocyclohexanol derivatives as pH-triggered conformational switches." Journal of Physical Organic Chemistry. Available at:[Link]
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Viricel, W., et al. (2015). "Switchable Lipids: Conformational Change for Fast pH-Triggered Cytoplasmic Delivery." Angewandte Chemie International Edition. Available at:[Link]
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Anslyn, E. V., et al. (2019). "Rapid Optical Determination of Enantiomeric Excess, Diastereomeric Excess, and Total Concentration Using Dynamic-Covalent Assemblies: A Demonstration Using 2-Aminocyclohexanol and Chemometrics." Journal of the American Chemical Society. Available at:[Link]
